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Compound of Interest

Compound Name: Ethyl 2-cyclobutylideneacetate

Cat. No.: B1317099

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Ethyl 2-cyclobutylideneacetate, geared towards researchers, scientists, and
professionals in drug development.

Molecular Structure and Identifiers

Ethyl 2-cyclobutylideneacetate is an unsaturated ester with a cyclobutylidene ring attached
to an ethyl acetate group. Its chemical structure and key identifiers are summarized below.

Identifier Value

Molecular Formula CsH1202

SMILES CCOC(=0)C=C1CcCcC1

inChi InChl=1S/C8H1202/c1-2-10-8(9)6-7-4-3-5-
7/h6H,2-5H2,1H3

InChlKey FGCGWHVDPBOFJE-UHFFFAOYSA-N

IUPAC Name ethyl 2-cyclobutylideneacetate

CAS Number 27741-65-7

Molecular Structure Diagram:

Caption: 2D structure of Ethyl 2-cyclobutylideneacetate.
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Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-cyclobutylideneacetate is
provided in the table below.

Property Value Reference
Molecular Weight 140.18 g/mol [1]
Boiling Point 128-130 °C at 2 Torr [1]
Density (Predicted) 1.124 + 0.06 g/cm3 [1]

Synthesis Protocol: Horner-Wadsworth-Emmons
Reaction

A common and efficient method for the synthesis of a,B-unsaturated esters like Ethyl 2-
cyclobutylideneacetate is the Horner-Wadsworth-Emmons (HWE) reaction.[2][3] This reaction
involves the condensation of a phosphonate-stabilized carbanion with an aldehyde or ketone.
For the synthesis of Ethyl 2-cyclobutylideneacetate, the reactants would be cyclobutanone
and triethyl phosphonoacetate.

Experimental Workflow:

Triethyl phosphonoacetate +
Sodium Hydride (NaH)
in dry THF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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